Cas no 54582-12-6 (Oxetane, 2,2,3,4-tetramethyl-, trans-)

54582-12-6 structure
Product name:Oxetane, 2,2,3,4-tetramethyl-, trans-
Oxetane, 2,2,3,4-tetramethyl-, trans- Chemical and Physical Properties
Names and Identifiers
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- Oxetane, 2,2,3,4-tetramethyl-, trans-
- (3S,4S)-2,2,3,4-Tetramethyloxetane
- 54582-12-6
- DTXSID00788073
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- Inchi: InChI=1S/C7H14O/c1-5-6(2)8-7(5,3)4/h5-6H,1-4H3
- InChI Key: XJBDMNMFTORFBQ-UHFFFAOYSA-N
- SMILES: CC1(C)C(C)C(C)O1
Computed Properties
- Exact Mass: 114.10452
- Monoisotopic Mass: 114.104465066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 96.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
Oxetane, 2,2,3,4-tetramethyl-, trans- Related Literature
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Zheng-Dong Liu,Yong-Zheng Chang,Chang-Jin Ou,Jin-Yi Lin,Ling-Hai Xie,Cheng-Rong Yin,Ming-Deng Yi,Yan Qian,Nai-En Shi,Wei Huang Polym. Chem., 2011,2, 2179-2182
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2. Characterization of DcsC, a PLP-independent racemase involved in the biosynthesis of d-cycloserine†David Dietrich,Marco J. van Belkum,John C. Vederas Org. Biomol. Chem., 2012,10, 2248-2254
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Th. A. Steriotis,K. L. Stefanopoulos,U. Keiderling,A. De Stefanis,A. A. G. Tomlinson Chem. Commun., 2002, 2396-2397
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4. Boronic acid liposomes for cellular delivery and content release driven by carbohydrate binding†‡Xiaoyu Zhang,Daiane S. Alves,Jinchao Lou,Shelby D. Hill,Francisco N. Barrera,Michael D. Best Chem. Commun., 2018,54, 6169-6172
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W. Du,A. J. Cruz-Cabeza,S. Woutersen,R. J. Davey,Q. Yin Chem. Sci., 2015,6, 3515-3524
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